Cas no 871110-04-2 (1H-Pyrazole-3-carboxaldehyde,5-(methylthio)-1-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxaldehyde,5-(methylthio)-1-phenyl-
• CAS No: 871110-04-2
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 719216
• PubChem ID: 11521389
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxaldehyde,5-(methylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde,5-(methylthio)-1-phenyl-
• 3-FORMYL-5-METHYLTHIO-1-PHENYL-1H-PYRAZOLE
• 5-methylsulfanyl-1-phenylpyrazole-3-carbaldehyde
• 1H-Pyrazole-3-carboxaldehyde,5-(methylthio)-1-phenyl
• 871110-04-2
• DTXSID50467982
• 5-(Methylthio)-1-phenyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C11H10N2OS/c1-15-11-7-9(8-14)12-13(11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： DWUXSODBPBHPEY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(C=O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.05100
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 376.891°C at 760 mmHg
• Flash Point: 181.738°C
• Refractive Index: 1.629
• PSA: 60.19000
• LogP: 2.40670